2-bromo-N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-bromo-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15BrN2O3S/c1-21-10-7-8-13(14(9-10)22-2)18-16(23)19-15(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: RSKNIGFFKBMYRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2Br)OC
• Molecular Formula: C16H15BrN2O3S
• Molecular Weight: 395.3 g/mol

Description

2-bromo-N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thioamide derivative of 2,4-dimethoxyaniline and is commonly referred to as 2-Br-DPACTB.

Scientific Research Applications

2-Br-DPACTB has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, anticonvulsant, and anti-inflammatory properties. In addition, it has also been investigated for its potential use as a fluorescent probe for the detection of copper ions in biological samples.

Mechanism of Action

The mechanism of action of 2-Br-DPACTB is not fully understood. However, it has been suggested that the compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting DNA synthesis. It has also been proposed that the compound may act as a GABA-A receptor modulator, which could explain its anticonvulsant activity.
Biochemical and Physiological Effects:
Studies have shown that 2-Br-DPACTB exhibits significant biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been shown to reduce inflammation in animal models of inflammation. Furthermore, it has been reported to exhibit anticonvulsant activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Br-DPACTB in lab experiments is its versatility. It can be used in a variety of assays to study different biological processes. In addition, it is relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, one of the main limitations of using 2-Br-DPACTB is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several potential future directions for the study of 2-Br-DPACTB. One area of interest is the development of more efficient synthesis methods that could improve the yield and purity of the compound. In addition, further studies are needed to fully understand the mechanism of action of 2-Br-DPACTB and its potential use as a therapeutic agent. Furthermore, the development of more sensitive and specific assays for the detection of copper ions using 2-Br-DPACTB could lead to its use in diagnostic applications.

Synthesis Methods

The synthesis of 2-Br-DPACTB involves the reaction of 2,4-dimethoxyaniline with carbon disulfide in the presence of potassium hydroxide to form the corresponding potassium salt. This salt is then treated with bromine to yield 2-bromo-N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}benzamide. The purity of the compound can be improved by recrystallization from a suitable solvent.